Cas no 1806965-80-9 (2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine)

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine is a halogenated pyridine derivative featuring a reactive aminomethyl group and difluoromethyl substitution, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogen atoms enhances its reactivity in cross-coupling and nucleophilic substitution reactions, while the aminomethyl group allows for further functionalization. Its unique substitution pattern contributes to potential biological activity, particularly in the development of bioactive molecules. The compound’s structural features, including fluorine and chlorine atoms, improve metabolic stability and binding affinity in target applications. Suitable for research and industrial use, it offers a valuable building block for heterocyclic chemistry and drug discovery.

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine structure

1806965-80-9 structure

Product Name:2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine

CAS No:1806965-80-9

MF:C₇H₆ClF₃N₂

MW:210.584150791168

CID:4808361

Update Time:2025-09-26

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine
- Inchi： 1S/C7H6ClF3N2/c8-6-3(7(10)11)1-5(9)13-4(6)2-12/h1,7H,2,12H2
- InChI Key： XJPMPQZNKYSFHS-UHFFFAOYSA-N
- SMILES： ClC1C(CN)=NC(=CC=1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.4
Topological Polar Surface Area: 38.9

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029050468-250mg	2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine	1806965-80-9	97%	250mg	$998.40	2022-03-31
Alichem	A029050468-500mg	2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine	1806965-80-9	97%	500mg	$1,711.50	2022-03-31
Alichem	A029050468-1g	2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine	1806965-80-9	97%	1g	$3,009.80	2022-03-31

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Additional information on 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine

Comprehensive Overview of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1806965-80-9)

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1806965-80-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and fluoropyridine substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring an aminomethyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines like 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in developing next-generation agrochemicals and small-molecule therapeutics. The compound's difluoromethyl moiety is a key feature, as it mimics the properties of carbonyl groups while improving lipophilicity—a critical factor in drug design.

The synthesis of CAS No. 1806965-80-9 involves multi-step organic transformations, often starting from halogenated pyridine precursors. Its chloro and fluoro substituents enable selective functionalization, which is essential for creating targeted molecular libraries. This adaptability aligns with the growing trend of fragment-based drug discovery, where modular building blocks like this compound accelerate lead optimization.

From an environmental perspective, the fluoropyridine core of this compound offers advantages in green chemistry applications. Its stability reduces the likelihood of hazardous byproducts, addressing concerns about chemical sustainability. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched in academic and industrial forums.

Analytical characterization of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for high-purity intermediates, a common requirement in pharmaceutical GMP workflows. The compound's aminomethyl group also facilitates conjugation reactions, making it useful for bioconjugation studies—a hot topic in antibody-drug conjugate (ADC) research.

Market trends indicate rising interest in halogenated heterocycles, with CAS No. 1806965-80-9 being a notable example. Patent filings related to its derivatives have increased, particularly in areas like kinase inhibitors and herbicide formulations. This reflects the compound's dual utility in life sciences and agriculture, two sectors where structure-activity relationship (SAR) optimization is paramount.

In conclusion, 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-6-fluoropyridine represents a cutting-edge example of functionalized pyridine chemistry. Its combination of fluorine and chlorine atoms, along with the reactive aminomethyl handle, positions it as a pivotal tool for researchers exploring precision molecular design. As the scientific community continues to prioritize targeted therapeutics and sustainable chemistry, compounds like this will remain at the forefront of innovation.